2,3-Dimethyl-6-(4-methylphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
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Description
The compound “2,3-Dimethyl-6-(4-methylphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one” is a type of benzodiazepine . Benzodiazepines are a class of drugs that have various therapeutic applications . They are widely used as anticonvulsants, antianxiolytics, analgesics, sedatives, and antidepressants .
Synthesis Analysis
The synthesis of benzodiazepines can be achieved through various methods. One such method involves the continuous flow synthesis of benzodiazepines from aminobenzophenones . Another method involves the reaction of ketimine intermediates with aldehydes in the presence of Keggin-type heteropolyacids (HPAs) .Molecular Structure Analysis
The molecular structure of benzodiazepines is complex and can consist of different mixtures of different polypeptide classes (alpha, beta, gamma, etc.) .Chemical Reactions Analysis
Benzodiazepines undergo various chemical reactions. For instance, they can be synthesized from aminobenzophenones in a continuous flow process . They can also be synthesized via the reaction of ketimine intermediates with aldehydes in the presence of Keggin-type heteropolyacids .Physical And Chemical Properties Analysis
The physical and chemical properties of benzodiazepines can vary. For instance, one synthesized compound was found to be a white solid with a melting point of 121–122 °C .Future Directions
Mechanism of Action
Target of Action
The primary targets of this compound are yet to be identified. It is known that benzodiazepine derivatives interact with various receptors in the central nervous system .
Mode of Action
Benzodiazepines typically work by enhancing the effect of the neurotransmitter gamma-aminobutyric acid (gaba) at the gaba-a receptor, resulting in sedative, sleep-inducing, anxiolytic, anticonvulsant, and muscle relaxant properties .
Biochemical Pathways
The compound is likely to affect the GABAergic pathway, given its structural similarity to other benzodiazepines. This pathway plays a crucial role in inhibitory neurotransmission in the central nervous system .
Result of Action
Benzodiazepines typically result in decreased neuronal excitability and reduced transmission of nerve signals in the brain .
properties
IUPAC Name |
2,3-dimethyl-6-(4-methylphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O/c1-13-7-9-16(10-8-13)22-21-17(5-4-6-20(21)25)23-18-11-14(2)15(3)12-19(18)24-22/h7-12,22-24H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IISDMQLHKDPTKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2C3=C(CCCC3=O)NC4=C(N2)C=C(C(=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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